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CAS No.: 67439-82-1
Cat. No.: B1600267
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In the landscape of drug discovery and chemical research, novel compounds often precede
exhaustive safety documentation. 2,2'-(Trimethylenedioxy)diethanol, a di-alcohol compound
featuring a propyl diether linker, is one such entity. Its structure suggests utility as a linker,
spacer, or building block in complex molecule synthesis.

The absence of a dedicated Safety Data Sheet (SDS) necessitates a predictive safety analysis.
This guide leverages toxicological and safety data from structurally similar compounds to
construct a reliable, precautionary handling framework. Our core directive is to empower
researchers with a scientifically-grounded understanding of the potential hazards and to
delineate clear, self-validating protocols for safe handling, storage, and emergency response.
This approach is rooted in the principle that chemical structures dictate their functional and, by
extension, their toxicological properties.

Structural Analysis and Analogue Selection

The target molecule, 2,2'-(Trimethylenedioxy)diethanol, is characterized by two primary alcohol
(-OH) functional groups and two ether linkages. The central linker is a non-reactive propane-
1,3-diyl group.
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To build a predictive safety profile, we will analyze two key analogues:

o 2,2'-(Ethylenedioxy)diethanol (Triethylene Glycol, TEG): This is a very close structural
analogue, differing only by the length of the central alkyl chain (ethylene vs. trimethylene). It
provides the best available model for the overall low-reactivity and base toxicological profile
of the glycol ether class.

o Diethanolamine (DEA): This compound represents the core reactive moiety of many related
structures, containing the dual ethanol units linked by a secondary amine. While our target
molecule has ether linkages, not an amine, the extensive data on DEA's irritant properties
provides a conservative baseline for potential bio-interactions of the terminal alcohol groups.

[1]

The following diagram illustrates the structural relationship between the target compound and
its primary analogues.
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Caption: Structural relationship between the target compound and its selected analogues.

Comparative Hazard and Physicochemical Profile

The known properties of the selected analogues are summarized below. This data forms the
basis for our extrapolated safety assessment of 2,2'-(Trimethylenedioxy)diethanol.
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2,2'- . ] Predicted: 2,2'-
. . Diethanolamine ) )
Property (Ethylenedioxy)diet (DEA) (Trimethylenedioxy)d
hanol (TEG) iethanol
CAS Number 112-27-6[2] 111-42-2[1][3] 66665-98-3
Molecular Formula CeH1404[2] C4aH11NO2[3][4] C7H1604
Molecular Weight 150.17 g/mol [2] 105.14 g/mol [3][4] 164.20 g/mol
) White solid or )
Colorless, viscous ) Likely a colorless,
Appearance colorless viscous

liquid[2]

liquid[1][4]

viscous liquid

GHS Classification

Not classified as
hazardous[2][5]

Harmful if swallowed
(H302)[3][6], Causes
skin irritation (H315)
[3][6], Causes serious
eye damage (H318)[3]
[6], Suspected of
causing cancer
(H351)[3], May cause
damage to organs
through prolonged or
repeated exposure
(H373)[3][6]

Precautionary: May
cause skin irritation

(H315), May cause

serious eye irritation
(H319)

Oral LD50 (Rat)

17,000 mg/kg[2][5]

620 - 780 mg/kg[3]

> 2000 mg/kg
(Predicted low acute

toxicity)

Dermal LD50 (Rabbit)

22,400 mg/kg[2][5]

~12,200 mg/kg][3]

> 2000 mg/kg
(Predicted low acute

toxicity)

Predicted Hazard Profile and GHS Classification

Based on the analogue analysis, 2,2'-(Trimethylenedioxy)diethanol is predicted to have a low

order of acute toxicity, similar to Triethylene Glycol. The primary risk is likely to be irritation to

the skin and, more significantly, the eyes upon direct contact. The ether linkages and alkyl
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chain are generally stable and non-reactive under standard laboratory conditions.[2][5] Unlike
Diethanolamine, it lacks the secondary amine group, which is a key contributor to DEA's higher
toxicity, corrosivity, and potential for long-term health effects.[3]

Predicted GHS Classification:
e Pictogram:
» Signal Word:Warning
e Hazard Statements:
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
e Precautionary Statements:
o P264: Wash hands and any exposed skin thoroughly after handling.[7][8]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7][8][9][10]
o P302+P352: IF ON SKIN: Wash with plenty of water.[11]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6][8][9]

o P332+P313: If skin irritation occurs: Get medical advice/attention.[7]
o P337+P313: If eye irritation persists: Get medical advice/attention.[10]

Core Safety Protocols and Methodologies

The following protocols are derived from best practices for handling the analogue compounds
and represent a robust, self-validating system for managing 2,2'-(Trimethylenedioxy)diethanol
in a research setting.

Risk Assessment and Handling Workflow
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A systematic approach to handling any new chemical is paramount. The following workflow

ensures that risks are assessed and controlled before any experimental work begins.

4 )

Preparation Phase
Review Analogue
Safety Data
Assess Experimental
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:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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